Cas no 19639-03-3 (2-(1-methyl-1H-imidazol-4-yl)acetaldehyde)

2-(1-methyl-1H-imidazol-4-yl)acetaldehyde structure
19639-03-3 structure
Product Name:2-(1-methyl-1H-imidazol-4-yl)acetaldehyde
CAS No:19639-03-3
MF:C6H8N2O
MW:124.1405210495
CID:214139
PubChem ID:193545
Update Time:2025-09-20

2-(1-methyl-1H-imidazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-acetaldehyde,1-methyl-
    • (1-METHYL-1H-IMIDAZOL-4-YL)-ACETALDEHYDE
    • 2-(1-methylimidazol-4-yl)acetaldehyde
    • (1-methyl-1H-imidazol-4-yl)acetaldehyde
    • 1H-Imidazole-4-acetaldehyde,1-methyl
    • 1-Methylimidazole-4-acetaldehyde
    • Methylimidazoleacetaldehyde
    • N-Methylimidazole-3-acetaldehyde
    • 1-methylimidazol-3-ylacetaldehyde
    • 2-(1-methyl-1H-imidazol-4-yl)acetaldehyde
    • N-methylimidazole-4-acetaldehyde
    • Q27103502
    • AKOS006230342
    • 19639-03-3
    • C05827
    • CHEBI:28104
    • 1H-Imidazole-4-acetaldehyde, 1-methyl-
    • DTXSID00173309
    • SCHEMBL873272
    • EN300-1856078
    • Methylimidazole acetaldehyde
    • Inchi: 1S/C6H8N2O/c1-8-4-6(2-3-9)7-5-8/h3-5H,2H2,1H3
    • InChI Key: GCQHUBANENYTLB-UHFFFAOYSA-N
    • SMILES: O=CCC1=CN(C)C=N1

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 311°Cat760mmHg
  • Flash Point: 141.9°C
  • Refractive Index: 1.541
  • PSA: 34.89000
  • LogP: 0.16150

2-(1-methyl-1H-imidazol-4-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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